N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-phenoxyacetamide

• IUPAC Name: N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C20H20N2O5/c1-24-17-9-8-14(10-19(17)25-2)18-11-15(22-27-18)12-21-20(23)13-26-16-6-4-3-5-7-16/h3-11H,12-13H2,1-2H3,(H,21,23)
• InChI Key: SPTQMJOQMJMTBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NO2)CNC(=O)COC3=CC=CC=C3)OC
• Molecular Formula: C20H20N2O5
• Molecular Weight: 368.4 g/mol
• CAS No.: 953233-17-5

Description

N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C20H20N2O5 and its molecular weight is 368.389. The purity is usually 95%.
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Scientific Research Applications

Allosteric Modifiers of Hemoglobin

Research by Randad et al. (1991) in the Journal of Medicinal Chemistry explored compounds structurally related to N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-phenoxyacetamide. These compounds were studied for their ability to decrease the oxygen affinity of human hemoglobin A, making them potential allosteric effectors of hemoglobin. Such compounds could be significant in clinical areas like ischemia, stroke, tumor radiotherapy, and blood storage (Randad et al., 1991).

Antimycotic Activity

Daidone et al. (1988) synthesized novel derivatives, including N-(3-methyl-4-R-isoxazol-5-yl)-2-R1-4-R2-phenoxyacetamides, and evaluated their antimicrobial efficacy against Candida albicans and Cryptococcus neoformans. These compounds, related to the target molecule, showed enhanced antimycotic activity with the presence of two amidic groups (Daidone et al., 1988).

Hypolipidemic Activity

Mokale et al. (2014) investigated the hypolipidemic activity of 2-methyl-2-(substituted phenyl isoxazol)phenoxyacetic acid derivatives, which are structurally related to the compound . Their study, published in Bioorganic & Medicinal Chemistry Letters, showed significant effects in reducing serum cholesterol and triglycerides, indicating potential applications in treating hyperlipidemia (Mokale et al., 2014).

Antipsychotic Agents

Research in the Journal of Medicinal Chemistry by Wise et al. (1987) described the synthesis and pharmacological evaluation of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, compounds with structural similarities to this compound. These compounds showed antipsychotic-like profiles in behavioral animal tests without interacting with dopamine receptors, suggesting potential as novel antipsychotic agents (Wise et al., 1987).